Cas no 14002-99-4 (2H-1-Benzopyran-2-one,5,7-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one,5,7-dimethyl-
• CAS No: 14002-99-4
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 206868
• PubChem ID: 95665
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5,7-dimethyl-
• 5,7-dimethylchromen-2-one
• 5,7-dimethyl-2H-1-benzopyran-2-one
• 5,7-dimethyl-2H-chromen-2-one
• 5,7-Dimethylcoumarin
• AC1L3UU0
• AC1Q69VG
• AR-1G6370
• CTK4C2042
• NSC28554
• 2H-1-Benzopyran-2-one, 5,7-dimethyl- (9CI)
• 14002-99-4
• II2R3NWK87
• 2H-1-Benzopyran-2-one, 5,7-dimethyl-
• 2H-1-Benzopyran-2-one,7-dimethyl-
• DTXSID50161216
• NSC 28554
• SCHEMBL8750160
• COUMARIN, 5,7-DIMETHYL-
• NSC-28554
• UNII-II2R3NWK87

• Inchi： 1S/C11H10O2/c1-7-5-8(2)9-3-4-11(12)13-10(9)6-7/h3-6H,1-2H3
• InChI Key： LSVVSAUXNLDZOX-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=C1C=C(C)C=C2C)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.164
• Boiling Point: 325.7°Cat760mmHg
• Flash Point: 134.4°C
• Refractive Index: 1.574
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives